Cas no 19821-21-7 (Ethyl 2-cyanomethylbenzoate)

Ethyl 2-cyanomethylbenzoate is a versatile organic compound with the molecular formula C11H11NO2. It features a benzoate ester core substituted with a cyanomethyl group at the 2-position, making it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its reactive nitrile and ester functionalities. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Ethyl 2-cyanomethylbenzoate is also employed in heterocyclic chemistry for constructing complex molecular frameworks. High purity and consistent quality ensure reliable performance in research and industrial applications.

Ethyl 2-cyanomethylbenzoate structure

Product Name:Ethyl 2-cyanomethylbenzoate

CAS No:19821-21-7

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD00062509

CID:1108566

PubChem ID:12437730

Update Time:2025-10-19

Ethyl 2-cyanomethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyanomethylbenzoate
- (2-carbethoxyphenyl)acetonitrile
- 2-(cyanomethyl)ethylbenzoate
- 2-Cyanmethyl-benzoesaeure-aethylester
- 2-cyanomethyl-benzoic acid ethyl ester
- 2-Cyanomethylbenzoic acid ethyl ester
- ACT00671
- AG-C-21542
- CTK6F6733
- Cyanomethyl-2 benzoate d'ethyle
- 2-Cyanomethyl Benzoic Acid Ethyl Ester(WX618378)
- 19821-21-7
- IASCYHRLSNAZIU-UHFFFAOYSA-N
- AM806116
- 2-Cyanomethyl benzoic acid ethyl ester
- Ethyl2-(cyanomethyl)benzoate
- DTXSID00498261
- AKOS006241262
- MFCD00062509
- Benzoic acid, 2-(cyanomethyl)-, ethyl ester
- AS-65861
- SCHEMBL11247916
- A856762
- SY108285
- CS-0037673
- 2-cyanomethyl benzoic acid ethyl ester;ethyl 2-(cyanomethyl)benzoate;
- Ethyl 2-(cyanomethyl)benzoate
- MDL： MFCD00062509
- Inchi： 1S/C11H11NO2/c1-2-14-11(13)10-6-4-3-5-9(10)7-8-12/h3-6H,2,7H2,1H3
- InChI Key： IASCYHRLSNAZIU-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC=CC=1CC#N)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.1Å²

Experimental Properties

Density: 1.112±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 27-29 ºC
Solubility: Slightly soluble (1 g/l) (25 º C),
PSA: 50.09

Ethyl 2-cyanomethylbenzoate Pricemore >>

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Alichem	A019064966-5g	Ethyl 2-cyanomethylbenzoate	19821-21-7	95%	5g	$965.90	2023-09-02
Apollo Scientific	OR942594-1g	2-Cyanomethyl benzoic acid ethyl ester	19821-21-7	95%	1g	£53.00	2025-02-20
ChemScence	CS-0037673-1g	Ethyl 2-(cyanomethyl)benzoate	19821-21-7	96.59%	1g	$30.0	2022-04-27
ChemScence	CS-0037673-5g	Ethyl 2-(cyanomethyl)benzoate	19821-21-7	96.59%	5g	$100.0	2022-04-27
abcr	AB452670-5 g	Ethyl 2-cyanomethylbenzoate; .	19821-21-7		5g	€214.50	2023-04-22
abcr	AB452670-25 g	Ethyl 2-cyanomethylbenzoate; .	19821-21-7		25g	€557.20	2023-04-22
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